4-Deoxy-4-fluoro-D-glucose

• Molecular Formula: C6H11FO5
• Molecular Weight: 182.15 g/mol
• InChI: InChI=1S/C6H11FO5/c7-5(3(10)1-8)6(12)4(11)2-9/h2-6,8,10-12H,1H2
• InChIKey: GCEGLMFBNPWYQO-UHFFFAOYSA-N

4-Deoxy-4-fluoro-D-glucose: Properties and Characteristics

4-Deoxy-4-fluoro-D-glucose (4-FDG, CAS 29218-07-3) is a synthetic fluorinated analog of D-glucose in which the hydroxyl group at the C-4 position is replaced by a fluorine atom, with a molecular formula of C₆H₁₁FO₅ and an average mass of 182.147 Da . This single-atom substitution produces a molecule that largely retains the conformational and physicochemical properties of the natural hexose while introducing subtle electronic perturbations at the C-4 position [1]. The compound is recognized as a valuable biochemical probe in glycobiology and metabolic research, where it serves as a non-metabolizable or differentially metabolized glucose surrogate to dissect specific steps in carbohydrate transport, enzyme recognition, and metabolic flux .

• [1] Fernández-Alonso, M. D. C.; Cañada, F. J.; Jiménez-Barbero, J.; Cuevas, G. Effects of substituting a OH group by a F atom in D-glucose. Ab initio and DFT analysis. J. Am. Chem. Soc. 2001, 123 (27), 6627–6635. View Source

4-Deoxy-4-fluoro-D-glucose Substitution Limitations

The specific positioning of the fluorine atom in fluorinated glucose analogs dictates their recognition by and activity within biological systems, rendering simple substitution among regioisomers scientifically invalid. The C-2 fluorinated analog (2-FDG/18F-FDG) is efficiently phosphorylated by hexokinase, enabling its use as a glycolysis tracer but also causing intracellular trapping that confounds certain transport and enzymatic studies [1]. Conversely, the C-4 fluorinated analog (4-FDG) is a poor substrate for hexokinase, allowing it to function as a distinct probe for events upstream of phosphorylation, such as selective transporter-mediated uptake [2]. The quantitative evidence presented below establishes that each fluorination position yields a unique, non-interchangeable biochemical fingerprint—selecting the correct analog is essential for experimental validity and procurement precision.

• [1] Bessell, E. M.; Foster, A. B.; Westwood, J. H. The use of deoxyfluoro-D-glucopyranoses and related compounds in a study of yeast hexokinase specificity. Biochem. J. 1972, 128 (2), 199–204. View Source
• [2] Sala-Rabanal, M.; Ghezzi, C.; Hirayama, B. A.; Kepe, V.; Liu, J.; Barrio, J. R.; Wright, E. M. Intestinal absorption of glucose in mice as determined by positron emission tomography. J. Physiol. 2018, 596 (13), 2473–2489. View Source

4-Deoxy-4-fluoro-D-glucose: Differentiation Evidence

Hexokinase Phosphorylation: 4-FDG vs. 2-FDG

The kinetic behavior of 4-deoxy-4-fluoro-D-glucose (4-FDG) with yeast hexokinase differs dramatically from that of the C-2 fluorinated analog (2-deoxy-2-fluoro-D-glucose, 2-FDG). While 2-FDG is characterized as a 'good substrate' for this first-step glycolytic enzyme, 4-FDG and its C-3 regioisomer (3-deoxy-3-fluoro-D-glucose, 3-FDG) are both 'poor substrates' with equivalent Km values of 8×10⁻² M (80 mM) [1]. This high Km indicates a markedly reduced affinity for the enzyme active site, preventing efficient phosphorylation and subsequent intracellular trapping via the hexokinase reaction. This property directly contrasts 4-FDG with the clinically dominant analog 2-FDG (and its ¹⁸F-labeled form), which undergoes rapid phosphorylation and intracellular accumulation.

Evidence Dimension	Michaelis constant (Km) for yeast hexokinase
Target Compound Data	Km = 8×10⁻² M (80 mM)
Comparator Or Baseline	2-Deoxy-2-fluoro-D-glucose (2-FDG): Good substrate (Km value not explicitly stated in same source but functionally categorized as 'good substrate'); 3-Deoxy-3-fluoro-D-glucose (3-FDG): Km = 8×10⁻² M (80 mM)
Quantified Difference	4-FDG is a 'poor substrate' with Km ≈ 80 mM, whereas 2-FDG is a 'good substrate' [1].
Conditions	Yeast hexokinase enzymatic assay [1]

Why This Matters

This distinction is critical for researchers who need to study glucose transport or early metabolic events without the confounding variable of intracellular trapping via hexokinase phosphorylation—a limitation inherent to 2-FDG.

• [1] Bessell, E. M.; Foster, A. B.; Westwood, J. H. The use of deoxyfluoro-D-glucopyranoses and related compounds in a study of yeast hexokinase specificity. Biochem. J. 1972, 128 (2), 199–204. View Source

SGLT Transporter Affinity: hSGLT1 vs. hSGLT3

4-Deoxy-4-fluoro-D-glucose exhibits a pronounced and quantifiable difference in its affinity for two closely related human sodium-glucose cotransporters. Electrophysiological studies in Xenopus laevis oocytes expressing human SGLT1 (hSGLT1) and human SGLT3 (hSGLT3) reveal that 4-FDG binds to hSGLT1 with a K0.5 of 0.07 mM, indicating relatively high-affinity recognition by the primary intestinal and renal glucose transporter [1]. In stark contrast, its affinity for the glucose sensor hSGLT3 is approximately 240-fold lower, with a K0.5 of 17 mM [1]. This wide differential is not observed for the natural substrate D-glucose, which exhibits K0.5 values of 0.5 mM (hSGLT1) and 19 mM (hSGLT3), a ~38-fold difference [1]. The data demonstrate that 4-FDG is a much more selective probe for distinguishing hSGLT1-mediated from hSGLT3-mediated events than the native ligand.

Evidence Dimension	Half-maximal effective concentration (K0.5) for transporter activation
Target Compound Data	hSGLT1 K0.5 = 0.07 mM; hSGLT3 K0.5 = 17 mM
Comparator Or Baseline	D-Glucose: hSGLT1 K0.5 = 0.5 mM; hSGLT3 K0.5 = 19 mM
Quantified Difference	4-FDG K0.5 ratio (hSGLT3 / hSGLT1) ≈ 243; D-Glucose K0.5 ratio (hSGLT3 / hSGLT1) ≈ 38
Conditions	Electrophysiology using Xenopus laevis oocytes heterologously expressing human SGLT1 or human SGLT3 [1]

Why This Matters

This 240-fold selectivity window makes 4-FDG a uniquely suited tool for dissecting hSGLT1-specific transport contributions in complex biological systems, such as intestinal absorption or renal reabsorption, with far less interference from hSGLT3 than natural glucose.

• [1] Voss, A. A.; Díez-Sampedro, A.; Hirayama, B. A.; Loo, D. D. F.; Wright, E. M. Imino sugars are potent agonists of the human glucose sensor SGLT3. Mol. Pharmacol. 2007, 71 (2), 628–634. View Source

GLUT1 Transport Affinity in Erythrocytes

A systematic comparison of transport parameters in human erythrocytes established that the C-4 hydroxyl group of D-glucose does not participate in hydrogen bonding to the GLUT1 carrier protein. The transport affinity constant (Kx) was determined for D-glucose (4.0 mM), the 4-deoxy analog 4-deoxy-D-xylo-hexose (4.5 mM), and 4-deoxy-4-fluoro-D-glucose (4.6 mM) [1]. The near-identical Kx values across these three molecules, which differ only at the C-4 position (OH, H, and F, respectively), demonstrate that fluorine substitution at C-4 does not impair GLUT1-mediated recognition or transport. This contrasts sharply with modifications at other positions (e.g., C-2), which are known to significantly alter GLUT1 binding and transport kinetics.

Evidence Dimension	Transport affinity constant (Kx) in human erythrocytes
Target Compound Data	Kx = 4.6 mM
Comparator Or Baseline	D-Glucose: Kx = 4.0 mM; 4-Deoxy-D-xylo-hexose: Kx = 4.5 mM
Quantified Difference	ΔKx between 4-FDG and D-glucose = 0.6 mM (≤15% variation)
Conditions	Human erythrocyte suspension, measurement of initial uptake rates [1]

Why This Matters

This evidence confirms that 4-FDG is a faithful GLUT1 transport surrogate, enabling researchers to use it as a tracer for facilitated glucose uptake via GLUTs without introducing the confounding effects on transport kinetics that accompany modifications at the C-2 or C-3 positions.

• [1] Lopes, D. P.; Taylor, N. F. An alternative synthesis of 4-deoxy-4-fluoro-D-glucose and its transport in the human erythrocyte. Carbohydr. Res. 1979, 73, 125–134. View Source

Phosphoglucose Isomerase (PGI) Substrate Activity

Although 4-deoxy-4-fluoro-D-glucose is a poor substrate for hexokinase, once phosphorylated by alternative in vitro methods, its 6-phosphate derivative (4-FDG-6-P) is accepted as a substrate by the next enzyme in the glycolytic pathway, phosphoglucose isomerase (PGI). Specifically, 4-FDG-6-P was shown to be a substrate for yeast PGI, and the resulting product, 4-deoxy-4-fluoro-D-fructose 6-phosphate (4-FFru-6-P), was itself a 'good substrate' for phosphofructokinase (PFK) [1]. This demonstrates that the C-4 fluorine substitution does not abolish recognition by PGI or PFK. This contrasts with C-2-substituted analogs (e.g., 2-FDG-6-P and 2-deoxy-D-glucose-6-P), which are reported to act as competitive inhibitors of PGI rather than substrates [1]. This substrate-versus-inhibitor distinction at the PGI step represents a critical functional divergence between 4- and 2-substituted glucose analogs.

Evidence Dimension	Enzymatic substrate competency for phosphoglucose isomerase (PGI)
Target Compound Data	Substrate (product subsequently accepted by PFK)
Comparator Or Baseline	C-2-substituted D-glucose 6-phosphate derivatives (e.g., 2-FDG-6-P): Competitive inhibitors of PGI [1]
Quantified Difference	Qualitative substrate vs. inhibitor classification; Km values not reported in source.
Conditions	Yeast glucose phosphate isomerase and phosphofructokinase enzymatic assays [1]

Why This Matters

This information is essential for researchers designing metabolic flux experiments or enzyme inhibition studies; 4-FDG-derived metabolites can proceed through specific glycolytic steps (PGI → PFK) that are blocked by 2-FDG-derived metabolites, offering a distinct pathway for probing glycolytic enzyme regulation.

• [1] Bessell, E. M.; Thomas, P. The deoxyfluoro-D-glucopyranose 6-phosphates and their effect on yeast glucose phosphate isomerase. Biochem. J. 1973, 131 (1), 77–82. View Source

Yeast Galactokinase Specificity Exclusion

In a study examining the substrate specificity of yeast galactokinase, an enzyme that catalyzes the first committed step of the Leloir pathway for galactose metabolism, a panel of fluorinated galactose analogs were tested. 4-Deoxy-4-fluoro-D-galactose (the galacto-configured C-4 epimer) was found to be a substrate for this enzyme [1]. However, the gluco-configured compound, 4-deoxy-4-fluoro-D-glucose, was determined to be 'neither a substrate for nor an inhibitor of yeast galactokinase' [1]. This demonstrates that the C-4 fluorination alone does not confer galactokinase recognition; the overall stereochemical configuration at C-4 (and likely C-2) remains the dominant determinant of enzyme specificity. This negative data point is valuable for ruling out potential off-target interactions in experimental systems involving galactose metabolism.

Evidence Dimension	Substrate/inhibitor status with yeast galactokinase
Target Compound Data	Neither substrate nor inhibitor
Comparator Or Baseline	4-Deoxy-4-fluoro-D-galactose (C-4 epimer): Substrate [1]
Quantified Difference	Qualitative activity vs. no activity
Conditions	Yeast galactokinase enzymatic assay [1]

Why This Matters

This confirms that 4-FDG does not cross-interfere with the galactose salvage pathway, an important consideration for metabolic studies where the Leloir pathway may be active and could otherwise confound interpretation of glucose analog experiments.

• [1] Thomas, P.; Bessell, E. M.; Westwood, J. H. The use of deoxyfluoro-D-galactopyranoses in a study of yeast galactokinase specificity. Biochem. J. 1974, 139 (3), 661–671. View Source

Scalable Industrial Synthesis Process

From a supply chain perspective, the differentiation of 4-deoxy-4-fluoro-D-glucose is not limited to its biological properties but extends to its scalable manufacturing route. Early syntheses relied on hazardous and expensive reagents such as (diethylamino)sulfur trifluoride (DAST), which presents an explosion risk and limits production to small laboratory scales [1]. A patented alternative process has been developed that employs sulfuryl fluoride (SO₂F₂) in combination with an organic base to achieve dehydroxyfluorination of D-galactose derivatives with high yield and high configurational inversion rate, while avoiding the use of DAST and methylene chloride [1]. This innovation enables industrial-scale production suitable for pharmaceutical intermediate and large-volume research reagent applications, directly addressing the supply constraints associated with earlier synthetic methods [1].

Evidence Dimension	Manufacturing scalability and process safety
Target Compound Data	Scalable process using SO₂F₂/organic base; high yield and purity
Comparator Or Baseline	DAST-based methods: Expensive, explosion hazard, limited to small-scale
Quantified Difference	Qualitative improvement in scalability and safety; no quantitative yield comparison available.
Conditions	Patented industrial fluorination process from D-galactose derivatives [1]

Why This Matters

This patented process addresses a key procurement bottleneck, offering a route to reliable, large-volume supply that was previously unattainable. For industrial users requiring kilogram quantities for pharmaceutical intermediate production or extensive research programs, this represents a critical selection criterion.

• [1] Ootsuka, T.; et al. Method for Producing 4-Deoxy-4-Fluoro-D-Glucose Derivative. European Patent EP 2,216,337 A4, 2010. View Source

4-Deoxy-4-fluoro-D-glucose: Research and Industrial Applications

PET Imaging of SGLT-Mediated Glucose Transport

The high hSGLT1 affinity (K0.5 = 0.07 mM) combined with the 240-fold selectivity over hSGLT3 [1] establishes ¹⁸F-labeled 4-FDG (or its α-methyl derivative, Me-4FDG) as a superior radiotracer for quantifying SGLT-mediated glucose flux in vivo. In murine PET studies, 4-FDG intestinal absorption tracked blood glucose levels accurately and was nearly complete (~90%) within 60 minutes, demonstrating its utility as a noninvasive biomarker for SGLT1 transport function [2]. This application is distinct from ¹⁸F-FDG imaging, which predominantly reports on GLUT-mediated uptake and hexokinase activity.

GLUT-Mediated Facilitated Diffusion Assays

Because 4-FDG is a poor substrate for hexokinase (Km ≈ 80 mM) [1] but retains near-native GLUT1 transport affinity (Kx = 4.6 mM vs. 4.0 mM for D-glucose) [2], it serves as an ideal probe for measuring facilitated glucose uptake via GLUT transporters in isolation. Unlike 2-FDG, which becomes intracellularly trapped upon phosphorylation, 4-FDG can be used in transport assays (e.g., in erythrocytes, cultured cells, or isolated tissue preparations) to measure unidirectional influx or efflux without the kinetic complication of subsequent metabolism. This is critical for characterizing GLUT transporter kinetics, identifying transport-specific inhibitors, or studying glucose sensing mechanisms.

Glycolytic Enzyme Specificity at PGI and PFK Steps

Researchers investigating the structure-activity relationships of glycolytic enzymes can utilize 4-FDG-6-phosphate as a specific probe. This phosphorylated intermediate is a substrate for phosphoglucose isomerase (PGI), and its isomerization product, 4-fluoro-fructose-6-phosphate, is a 'good substrate' for phosphofructokinase (PFK) [1]. This contrasts with C-2-substituted analogs, which act as PGI inhibitors [1]. 4-FDG therefore provides a unique tool to selectively study the downstream processing of a glucose analog that bypasses the hexokinase gatekeeper and proceeds through PGI and PFK, allowing for detailed enzymological and metabolic flux analyses at these specific control points.

Large-Scale Synthesis of SGLT2 Inhibitor Intermediates

For industrial and medicinal chemistry applications, 4-deoxy-4-fluoro-D-glucose derivatives are key intermediates in the synthesis of active pharmaceutical ingredients, notably SGLT2 inhibitors used for type 2 diabetes treatment [1]. The availability of a scalable, safer synthetic route using sulfuryl fluoride (SO₂F₂) [1] directly enables the procurement of this compound in quantities suitable for process development and pilot-scale manufacturing. This industrial production capability differentiates 4-FDG from other specialized fluorinated sugars that may lack a cost-effective, large-scale synthetic pathway, making it a viable building block for drug development programs.

• [1] Bessell, E. M.; Foster, A. B.; Westwood, J. H. The use of deoxyfluoro-D-glucopyranoses and related compounds in a study of yeast hexokinase specificity. Biochem. J. 1972, 128 (2), 199–204. View Source
• [2] Lopes, D. P.; Taylor, N. F. An alternative synthesis of 4-deoxy-4-fluoro-D-glucose and its transport in the human erythrocyte. Carbohydr. Res. 1979, 73, 125–134. View Source
• [3] Bessell, E. M.; Thomas, P. The deoxyfluoro-D-glucopyranose 6-phosphates and their effect on yeast glucose phosphate isomerase. Biochem. J. 1973, 131 (1), 77–82. View Source
• [4] Ootsuka, T.; et al. Method for Producing 4-Deoxy-4-Fluoro-D-Glucose Derivative. European Patent EP 2,216,337 A4, 2010. View Source